3-Amino-5-chloropyrazine-2-carbaldehyde

• IUPAC Name: 3-amino-5-chloropyrazine-2-carbaldehyde
• InChI: InChI=1S/C5H4ClN3O/c6-4-1-8-3(2-10)5(7)9-4/h1-2H,(H2,7,9)
• InChI Key: JZAIIAXTVGCHJM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(C(=N1)C=O)N)Cl
• Molecular Formula: C5H4ClN3O
• DSSTOX Substance ID: DTXSID80743600
• Molecular Weight: 157.56 g/mol
• CAS No.: 89284-25-3

Description

3-Amino-5-chloropyrazine-2-carbaldehyde is a chemical compound with the molecular formula C5H4ClN3O and a molecular weight of 157.56. It is also known by the IUPAC name 3-amino-6-chloro-2-pyrazinecarbaldehyde.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H4ClN3O/c6-4-1-8-5(7)3(2-10)9-4/h1-2H,(H2,7,8). This code provides a standard way to encode the compound’s molecular structure.

Scientific Research Applications

Synthesis of Heterocyclic Compounds 3-Amino-5-chloropyrazine-2-carbaldehyde serves as a versatile precursor in the synthesis of various heterocyclic compounds. For instance, it has been utilized in the formation of reduced 3,4'-bipyrazoles, showcasing its ability to participate in reactions leading to complex molecular architectures. This involves a sequence of reactions starting from simple pyrazole precursors, demonstrating the compound's utility in building supramolecular assemblies through hydrogen bonding and π-π stacking interactions (Cuartas et al., 2017).

Microwave-Assisted Organic Synthesis The compound has also been employed in microwave-assisted organic synthesis, illustrating its reactivity under solvent-free conditions. This approach is beneficial for the efficient synthesis of pyrazolo[3,4-d]pyrimidines, highlighting the compound's role in facilitating rapid and eco-friendly synthetic routes (Quiroga et al., 2008).

Vilsmeier-Haack Reaction Applications Further, this compound is instrumental in Vilsmeier-Haack reactions, leading to the synthesis of 6-chloropyrazolo[3,4-b]pyridine-5-carbaldehydes. These compounds are pivotal intermediates for crafting heterocyclic chalcones and dipyrazolopyridines, showcasing the chemical's versatility in contributing to the development of novel heterocyclic frameworks (Quiroga et al., 2010).

Formation of Hydrogen-Bonded Chains In crystallographic studies, derivatives of this compound have been shown to form intricate hydrogen-bonded chains and sheets. This illustrates the compound's utility in structural chemistry, contributing to the understanding of molecular interactions and supramolecular assembly (Trilleras et al., 2014).

Ultrasonics Promoted Synthesis The use of this compound extends to ultrasonics-promoted synthesis, where it aids in the formation of dihydropyrazole derivatives. This method offers advantages like shorter reaction times and higher yields, underscoring the compound's significance in streamlining synthetic processes (Trilleras et al., 2013).